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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B7768913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Bromoethanol, a crucial reagent in

various chemical syntheses. It details its chemical and physical properties, experimental

protocols for its use, and its role in specific reaction pathways.

Core Chemical and Physical Properties
2-Bromoethanol, also known as ethylene bromohydrin, is a colorless to light yellow,

hygroscopic liquid.[1] It is an organic compound with the chemical formula C2H5BrO and a

molecular weight of approximately 124.96 g/mol .[2][3] This versatile compound is miscible with

water and most organic solvents like ethanol and ether, but it is insoluble in petroleum ether.[1]

A summary of its key quantitative data is presented below for easy reference.
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Property Value Source

Molecular Formula C2H5BrO [2][3][4][5][6]

Molecular Weight 124.964 g/mol [4][6]

Density 1.763 g/mL at 25 °C [1][7]

Boiling Point 149-150 °C at 750 mmHg [8]

Melting Point -80 °C [8]

Flash Point > 110 °C (> 230 °F) [8]

Refractive Index n20/D 1.492 [1][7]

Vapor Pressure 2.4 mmHg at 20 °C [7]

Vapor Density 4.3 (vs air) [7]

Experimental Protocols
Due to its hazardous nature, handling 2-Bromoethanol requires strict safety measures. It is

toxic if swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and eye

damage.[8] Always work in a well-ventilated area, such as a fume hood, and wear appropriate

personal protective equipment (PPE), including gloves, goggles, and a face shield.

General Storage and Handling:

Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[5]

Keep the container tightly closed and protect it from moisture as the compound is

hygroscopic.[1][8]

It is incompatible with strong oxidizing agents, strong acids, and strong reducing agents.[1]

[8]

Protocol for Use in Synthesis: Selective Reduction of Nitroarenes

2-Bromoethanol is utilized as part of a catalyst system for the selective reduction of

nitroarenes. The following is a generalized protocol based on its application.
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Materials:

Nitroarene substrate

Sodium borohydride (NaBH4)

2-Bromoethanol

Phthalocyaninato iron(II) (PcFe(II)) catalyst

Anhydrous solvent (e.g., ethanol)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the

nitroarene substrate in the anhydrous solvent.

Add the PcFe(II) catalyst to the solution.

In a separate flask, prepare a solution of NaBH4 and 2-Bromoethanol in the same

anhydrous solvent.

Slowly add the NaBH4/2-Bromoethanol solution to the nitroarene solution at a controlled

temperature (e.g., 0 °C or room temperature, depending on the specific substrate).

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, quench the reaction by carefully adding water or a dilute acid solution.

Extract the product with a suitable organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and

concentrate the solvent in vacuo.

Purify the crude product using column chromatography or recrystallization.

Reaction Pathway Visualization
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The following diagram illustrates a simplified logical workflow for the safe handling and use of

2-Bromoethanol in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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